2-{4-[1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]phenyl}-N-cyclopropylacetamide

• IUPAC Name: 2-[4-[1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]phenyl]-N-cyclopropylacetamide
• InChI: InChI=1S/C28H24N4O6/c33-25(29-18-7-8-18)13-17-5-10-20(11-6-17)32-27(35)21-3-1-2-4-22(21)31(28(32)36)15-26(34)30-19-9-12-23-24(14-19)38-16-37-23/h1-6,9-12,14,18H,7-8,13,15-16H2,(H,29,33)(H,30,34)
• InChI Key: HBEZPVLBBOOMDU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4N(C3=O)CC(=O)NC5=CC6=C(C=C5)OCO6
• Molecular Formula: C28H24N4O6
• Molecular Weight: 512.5 g/mol

Description

2-{4-[1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]phenyl}-N-cyclopropylacetamide is a useful research compound. Its molecular formula is C28H24N4O6 and its molecular weight is 512.522. The purity is usually 95%.
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Scientific Research Applications

T-Type Ca2+ Channel Blockers and Cancer Research

• Autophagy and Apoptosis in Cancer Cells: A study reported that KYS05090, a selective T-type Ca2+ channel blocker, induced autophagy and apoptosis-mediated cell death in human lung adenocarcinoma A549 cells. This process was mediated through the generation of intracellular reactive oxygen species (ROS) and the reduction of glucose uptake, suggesting potential chemotherapeutic value for the treatment of lung cancer (Rim et al., 2014).

Synthesis and Evaluation of Bioactive Compounds

• Versatile Intermediates for Natural Products Synthesis: Research on chiral oxazolopiperidone lactams highlighted their versatility as building blocks for the enantioselective construction of piperidine-containing natural products and bioactive compounds. These lactams enable the introduction of substituents in a regio- and stereocontrolled manner, offering a route to enantiopure compounds (Escolano et al., 2006).
• Antimicrobial Activities of Quinazolinone Derivatives: Another study synthesized 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones and evaluated their antimicrobial activities, demonstrating the potential of quinazolinone derivatives as antimicrobial agents (Patel & Shaikh, 2011).

Chemical Synthesis Techniques

• Cyclic Amidines and Heterocyclic Compounds: Research into the cyclisation of N-allyl-N′-arylacetamidines led to the formation of imidazolines, dihydroquinazolines, and dihydrobenzodiazepines, demonstrating a method for synthesizing a variety of heterocyclic compounds (Partridge & Smith, 1973).